6-chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C22H22ClNO4
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 6-chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C22H22ClNO4/c1-3-15-10-20(25)28-21-17(15)11-19(23)22-18(21)12-24(13-27-22)9-8-14-4-6-16(26-2)7-5-14/h4-7,10-11H,3,8-9,12-13H2,1-2H3
• InChI Key: RIIIRKKCLPJXRG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C3CN(COC3=C(C=C12)Cl)CCC4=CC=C(C=C4)OC

Description

This compound belongs to the chromeno-oxazin family, characterized by a fused chromene-oxazin heterocyclic core. Its structure features a 6-chloro substituent, a 4-ethyl group, and a 9-[2-(4-methoxyphenyl)ethyl] side chain. These substituents influence its physicochemical and pharmacological properties. The chloro group enhances lipophilicity and metabolic stability, while the 4-methoxyphenylethyl moiety may modulate receptor binding affinity due to its aromatic and electron-donating methoxy group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves multiple steps. One common method starts with the preparation of the chromene core, followed by the introduction of the oxazine ring. The reaction conditions often require the use of specific catalysts and solvents to achieve the desired product.

• Step 1: Synthesis of Chromene Core

  Reagents: 4-chloro-2-hydroxybenzaldehyde, ethyl acetoacetate

  Conditions: Condensation reaction in the presence of a base (e.g., sodium hydroxide) and a solvent (e.g., ethanol)

  Product: 6-chloro-4-ethylchromene-2-one

• Step 2: Formation of Oxazine Ring

  Reagents: 6-chloro-4-ethylchromene-2-one, 2-(4-methoxyphenyl)ethylamine

  Conditions: Cyclization reaction in the presence of an acid catalyst (e.g., hydrochloric acid) and a solvent (e.g., toluene)

  Product: 6-chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

6-chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of reduced chromeno[8,7-e][1,3]oxazines.

Substitution: Formation of substituted chromeno[8,7-e][1,3]oxazines with various functional groups.

Scientific Research Applications

Synthesis of the Compound

The synthesis of 6-chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves multicomponent reactions (MCRs), which have been recognized for their efficiency in generating complex molecules from simpler precursors. These reactions facilitate the rapid assembly of various functional groups into a single product, enhancing yield and reducing the need for multiple purification steps.

Key Synthesis Steps:

• Starting Materials : The synthesis often begins with 4-hydroxycoumarin or similar derivatives.
• Reagents : Common reagents include aldehydes and malononitrile under specific catalytic conditions (e.g., using DABCO).
• Conditions : Typically performed under reflux conditions to promote reaction completion.

The resulting compound can be characterized using techniques such as NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Anticancer Properties

Recent studies have indicated that compounds similar to 6-chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one exhibit promising anticancer activities. For instance:

• Mechanism : The compound may induce apoptosis in cancer cells through the modulation of apoptotic pathways and inhibition of cell proliferation.
• Case Studies : In vitro assays have demonstrated significant cytotoxic effects against various cancer cell lines.

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties:

• In vitro Studies : Testing against matrix metalloproteinases (MMPs) has shown that it can inhibit MMP-2 and MMP-9 activity.
• Comparison with Standards : Its efficacy was compared to standard anti-inflammatory drugs like dexamethasone.

Acetylcholinesterase Inhibition

Another area of interest is the compound's potential as an acetylcholinesterase inhibitor:

• Relevance : This activity is particularly valuable in the context of neurodegenerative diseases such as Alzheimer's.
• In Silico Studies : Computational modeling has predicted favorable interactions with the acetylcholinesterase enzyme.

Table of Biological Activities

Activity Type	Methodology	Results Summary
Anticancer	In vitro assays	Significant cytotoxicity in cancer lines
Anti-inflammatory	MMP inhibition assays	Effective against MMP-2 and MMP-9
Acetylcholinesterase Inhibition	In silico modeling	Predicted strong binding affinity

Mechanism of Action

The mechanism of action of 6-chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following compounds share structural similarities with the target molecule but differ in substituents and heterocyclic frameworks:

Compound Name	Key Substituents	Core Structure	Melting Point (°C)	Biological Activity/Notes
Target Compound	6-Cl, 4-Et, 9-[2-(4-MeO-C₆H₄)-Et]	Chromeno[8,7-e][1,3]oxazin-2-one	Not reported	Hypothesized CNS activity (unconfirmed)
4-(4-Methoxyphenyl)-9-(4-methylbenzyl)-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one	4-(4-MeO-C₆H₄), 9-(4-Me-C₆H₄-CH₂)	Chromeno[8,7-e][1,3]oxazin-2-one	Not reported	Enhanced solubility vs. target compound
9-(4-Hydroxypentyl)-3-(4-MeO-C₆H₄)-2-Me-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one	3-(4-MeO-C₆H₄), 9-(4-OH-pentyl), 2-Me	Chromeno[8,7-e][1,3]oxazin-4-one	120–121	Improved aqueous solubility due to hydroxyl
4-Chloro-9-(2-Cl-benzylidene)-5-(2-Cl-C₆H₄)-2-Ph-6,7,8,9-tetrahydro-5H-chromeno[2,3-d]pyrimidine	4-Cl, 9-(2-Cl-benzylidene), 5-(2-Cl-C₆H₄), 2-Ph	Chromeno[2,3-d]pyrimidine	Not reported	Anticancer activity (in vitro)

Physicochemical Properties

• Lipophilicity : The target compound’s 6-Cl and 4-Et groups increase logP compared to hydroxylated analogues (e.g., 9-(4-hydroxypentyl) derivative, logP ≈ 2.1) .
• Solubility: Compounds with polar substituents (e.g., hydroxyl or methoxy groups) exhibit higher aqueous solubility. For example, the 9-(4-hydroxypentyl) analogue (4d) has a solubility of 12 mg/mL in PBS, whereas the target compound’s solubility is estimated at <1 mg/mL due to its nonpolar ethyl and aryl substituents .
• Thermal Stability : Melting points vary significantly with substitution. The hydroxylated derivative (4d) melts at 120–121°C, while the 3,4-dimethoxyphenyl analogue (4e) melts at 160–161°C, reflecting stronger intermolecular interactions .

Biological Activity

6-Chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a synthetic compound belonging to the class of chromeno derivatives. This compound has garnered attention for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This article explores the biological activity of this compound based on various studies and research findings.

1. Antimicrobial Activity

Several studies have reported the antimicrobial properties of chromeno derivatives. For instance, a related compound was tested against various bacterial strains and demonstrated significant activity compared to conventional antibiotics like ciprofloxacin and ketoconazole. The minimum inhibitory concentration (MIC) values indicated that these compounds could serve as potential alternatives in treating infections caused by resistant strains .

2. Anti-inflammatory Properties

Research has shown that compounds similar to 6-chloro-4-ethyl-9-[2-(4-methoxyphenyl)ethyl]-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one exhibit anti-inflammatory effects. In vitro assays demonstrated that these compounds inhibited matrix metalloproteinases (MMPs), which play a crucial role in inflammatory processes. The anti-inflammatory ratio of some derivatives was found to be comparable to established drugs like dexamethasone .

3. Anticancer Activity

Chromeno derivatives have also been evaluated for their anticancer potential. Studies indicated that certain analogs could inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. For example, one study highlighted the efficacy of a similar chromeno compound in reducing tumor growth in animal models .

Case Study 1: Antimicrobial Evaluation

In a comparative study involving 6-chloro derivatives, the compound was tested against multiple pathogens. The results showed that it had a broad spectrum of activity with MIC values ranging from 15 to 30 µg/mL for different bacterial strains. This suggests its potential use in developing new antimicrobial agents .

Case Study 2: Anti-inflammatory Mechanism

A detailed investigation into the anti-inflammatory effects revealed that the compound inhibited the production of pro-inflammatory cytokines in human cell lines. This was assessed using ELISA assays where significant reductions in TNF-alpha and IL-6 levels were observed upon treatment with the compound .

Data Summary

Biological Activity	Test Methodology	Results
Antimicrobial	MIC Determination	Effective against various bacterial strains
Anti-inflammatory	ELISA Assays	Reduced TNF-alpha and IL-6 production
Anticancer	Cell Viability Assay	Inhibited cancer cell proliferation

Q & A

Q. What are the optimal synthetic routes for preparing this chromeno-oxazine derivative?

Methodological Answer : Synthesis typically involves multi-step procedures:

• Step 1 : Construct the chromeno[8,7-e][1,3]oxazine core via cyclocondensation of hydroxylated precursors (e.g., hydroxylated isoflavones) with amino alcohols under formaldehyde catalysis. This aligns with aminomethylation strategies observed in similar compounds .
• Step 2 : Introduce substituents (e.g., 4-ethyl, 4-methoxyphenylethyl) via nucleophilic substitution or coupling reactions. Use catalysts like BF₃·Et₂O or Pd-based systems for regioselective functionalization .
• Key Conditions : Optimize solvent polarity (e.g., DMF for high-temperature reactions) and monitor intermediates via TLC or HPLC .

Q. Which spectroscopic techniques are critical for structural validation?

Methodological Answer :

• NMR Spectroscopy : Use ¹H/¹³C NMR to confirm substituent positions and heterocyclic ring integrity. For example, the 9,10-dihydro environment shows distinct multiplet splitting in δ 3.5–4.5 ppm .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) ensures molecular formula accuracy, particularly for detecting chlorine isotopic patterns (M+2 peaks) .
• Elemental Analysis : Validate C, H, N content (±0.3% deviation from theoretical values) to confirm purity .

Advanced Research Questions

Q. How do electronic effects of substituents influence tautomerization dynamics in the chromeno-oxazine system?

Methodological Answer :

• Experimental Design : Compare tautomeric equilibria (e.g., keto-enol forms) using variable-temperature NMR. For example, electron-donating groups (e.g., 4-methoxyphenyl) stabilize enolic forms, shifting equilibrium toward the oxazinone tautomer .
• Computational Modeling : Perform DFT calculations (e.g., B3LYP/6-31G*) to map energy barriers between tautomers. Correlate with experimental ¹³C chemical shifts of carbonyl groups .

Q. What strategies mitigate side reactions during functionalization of the 4-ethyl group?

Methodological Answer :

• Protection-Deprotection : Temporarily protect reactive sites (e.g., oxazinone oxygen) with TMSCl or Boc groups before alkylation .
• Kinetic Control : Use low temperatures (−78°C) and bulky bases (e.g., LDA) to suppress elimination pathways. Monitor via in-situ IR for carbonyl intermediates .

Q. How can in silico models predict the compound’s pharmacokinetic properties for therapeutic applications?

Methodological Answer :

• ADMET Prediction : Use software like SwissADME or Molinspiration to calculate logP (lipophilicity), BBB permeability, and CYP450 inhibition. The 4-methoxyphenyl group may enhance metabolic stability but reduce solubility .
• Docking Studies : Simulate interactions with biological targets (e.g., COX-2 for anti-inflammatory activity) using AutoDock Vina. Prioritize derivatives with hydrogen-bonding to active-site residues (e.g., Arg120) .

Data Contradictions and Resolution

Q. Discrepancies in reported melting points for structurally similar derivatives: How to resolve?

Methodological Answer :

• Source Analysis : Cross-reference synthesis conditions. For example, melting points vary if crystallization solvents differ (e.g., EtOAc vs. hexane/EtOAC mixtures) .
• Purity Assessment : Re-analyze samples via DSC (Differential Scanning Calorimetry) to detect polymorphic forms or solvate formation .

Comparative Analysis with Analogues

Q. How does the 6-chloro substitution alter reactivity compared to non-halogenated analogues?

Methodological Answer :

• Electrophilic Reactivity : The chloro group deactivates the aromatic ring, reducing susceptibility to electrophilic substitution. Use directed ortho-metalation (DoM) with LDA to functionalize specific positions .
• Nucleophilic Displacement : Replace Cl with amines (e.g., morpholine) under SNAr conditions (e.g., DMSO, 100°C) to generate bioactive derivatives .

Biological Activity Profiling

Q. What in vitro assays are recommended to evaluate anticancer potential?

Methodological Answer :

• Cell Viability Assays : Use MTT/WST-1 on cancer cell lines (e.g., MCF-7, HeLa). Include positive controls (e.g., doxorubicin) and validate IC₅₀ values via nonlinear regression .
• Apoptosis Detection : Perform Annexin V-FITC/PI staining followed by flow cytometry to quantify early/late apoptotic cells .